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Compound of Interest

Compound Name: Triethylsilanol

Cat. No.: B1199358

CAS Number: 597-52-4

This technical guide provides an in-depth overview of triethylsilanol ((C2Hs)sSiOH), a versatile
organosilicon compound. It is intended for researchers, scientists, and drug development
professionals, offering detailed information on its properties, synthesis, applications, and safety.

Core Properties and Data

Triethylsilanol is a colorless liquid at room temperature.[1] It is characterized by a silicon atom
bonded to three ethyl groups and one hydroxyl group, making it a member of the silanol family.
[1] This structure imparts properties that make it a valuable reagent in various chemical
transformations.

Physicochemical Properties

The key physicochemical properties of triethylsilanol are summarized in the table below for
easy reference and comparison.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1199358?utm_src=pdf-interest
https://www.benchchem.com/product/b1199358?utm_src=pdf-body
https://www.benchchem.com/product/b1199358?utm_src=pdf-body
http://orgsyn.org/demo.aspx?prep=v100p0446
http://orgsyn.org/demo.aspx?prep=v100p0446
https://www.benchchem.com/product/b1199358?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value References
CAS Number 597-52-4 [2]

Molecular Formula CeH160Si [2]

Molecular Weight 132.28 g/mol [2]
Appearance Colorless to pale yellow liquid [3]

Density 0.864 g/mL at 25 °C [4]

Boiling Point 154-158 °C (at 760 mmHg) [4]

86-87 °C (at 33 mmHg) [4]

Refractive Index n20/D 1.433 [4]

Flash Point

57 °C (134.6 °F) - closed cup

[4]

Solubility

Good solubility in anhydrous
organic solvents, ethers, and
aromatic hydrocarbons.

Practically insoluble in water.

[3]

Toxicological Data

To date, specific LD50 and LC50 values for triethylsilanol are not readily available in publicly

accessible literature. However, information on related compounds and general safety

assessments provide guidance on its toxicological profile. Organic silicon compounds are

generally considered to have low toxicity.[5]

General Safety Information:

e [rritation: May cause irritation to the skin, eyes, and respiratory tract.[6]

 Ingestion: May be harmful if swallowed.[6]

o Flammability: Flammable liquid and vapor.[6]

For the related compound, triethylsilane, an oral LD50 in rats has been reported as >2000

mg/kg, and an inhalation LC50 in rats is >21.3 mg/L for a 4-hour exposure.[7] The acute
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inhalation toxicity of chlorosilanes, which hydrolyze to silanols, is largely attributed to the
chlorine content and the resulting hydrogen chloride.[8]

Synthesis and Reactions

Triethylsilanol is most commonly synthesized through the hydrolysis of triethylchlorosilane. It
can also be prepared by the reduction of triethylchlorosilane using reducing agents like lithium
aluminum hydride.[3]

General Synthesis Workflow

The general workflow for synthesizing triethylsilanol from triethylchlorosilane is a
straightforward hydrolysis reaction. This process can be visualized as follows:
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General Synthesis of Triethylsilanol via Hydrolysis.

Key Chemical Reactions
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Triethylsilanol participates in a variety of chemical reactions, making it a versatile intermediate
in organic synthesis.

e Reaction with Water: In the presence of alkaline water, the Si-H bond can break.[3]

e Reaction with Alkyl and Alkoxyl Lithium: It reacts with alkyl lithium to form alkyl-substituted
silanes and with alkoxyl lithium to produce triethyl alkoxy silanes.[3]

» Reaction with Hydrogen Chloride: In the presence of a catalyst like aluminum chloride, it can
be converted back to triethylchlorosilane.[3]

» Addition Reactions: With a platinum catalyst, it can undergo addition reactions with alkenes.

[3]

The following diagram illustrates these key reactive pathways:

Triethylsilanol

+R-Li %o-u + HCl + R-CH=CH:
; é Reaction Path\i(ays b
T T

I
‘ Resulting Products v

: :
( ) ( ) ( )

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1199358?utm_src=pdf-body
http://www.orgsyn.org/demo.aspx?prep=v83p0061
http://www.orgsyn.org/demo.aspx?prep=v83p0061
http://www.orgsyn.org/demo.aspx?prep=v83p0061
http://www.orgsyn.org/demo.aspx?prep=v83p0061
https://www.benchchem.com/product/b1199358?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Triethylsilanol: A Comprehensive Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1199358#triethylsilanol-cas-number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1199358?utm_src=pdf-custom-synthesis
http://orgsyn.org/demo.aspx?prep=v100p0446
https://pubs.acs.org/doi/10.1021/jo50012a001
http://www.orgsyn.org/demo.aspx?prep=v83p0061
https://datasheets.scbt.com/sc-251331.pdf
https://apps.dtic.mil/sti/trecms/pdf/AD1156482.pdf
https://orgsyn.org/demo.aspx?prep=cv6p0167
https://s3.amazonaws.com/gelest/sds/SIT8330.0_GHS%20EU_English.pdf
https://hpvchemicals.oecd.org/ui/handler.axd?id=9c12f143-164e-4a1e-a86f-8cebc8a40151
https://www.benchchem.com/product/b1199358#triethylsilanol-cas-number-and-properties
https://www.benchchem.com/product/b1199358#triethylsilanol-cas-number-and-properties
https://www.benchchem.com/product/b1199358#triethylsilanol-cas-number-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1199358?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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